Cas no 1261940-44-6 (3-Amino-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid)

3-Amino-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid is a fluorinated aromatic compound featuring both carboxylic acid and ester functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical development. Its structural attributes, including the amino and fluoro substituents, enhance reactivity for selective derivatization, while the methoxycarbonyl group offers additional functionalization potential. This compound is particularly valuable in the design of bioactive molecules, such as kinase inhibitors or other therapeutic agents, due to its ability to modulate electronic and steric properties. High purity and well-defined reactivity make it suitable for precision applications in medicinal chemistry and material science.

3-Amino-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid structure

1261940-44-6 structure

Product Name:3-Amino-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid

CAS No:1261940-44-6

MF:C₁₅H₁₂FNO₄

MW:289.258487701416

MDL:MFCD18322125

CID:2764873

PubChem ID:53227955

Update Time:2025-05-28

3-Amino-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- DTXSID10691488
- 3-Amino-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%
- 5-Amino-3'-fluoro-4'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
- 3-AMINO-5-(3-FLUORO-4-METHOXYCARBONYLPHENYL)BENZOIC ACID
- MFCD18322125
- 1261940-44-6
- 3-Amino-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid
- MDL： MFCD18322125
- Inchi： 1S/C15H12FNO4/c1-21-15(20)12-3-2-8(7-13(12)16)9-4-10(14(18)19)6-11(17)5-9/h2-7H,17H2,1H3,(H,18,19)
- InChI Key： WZUUMADBIBOJFU-UHFFFAOYSA-N
- SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

Exact Mass: 289.07503603Da
Monoisotopic Mass: 289.07503603Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 403
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 89.6Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329400-5 g	3-Amino-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%; .	1261940-44-6	95%	5g	€1159.00	2023-04-26
abcr	AB329400-5g	3-Amino-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%; .	1261940-44-6	95%	5g	€1159.00	2025-04-21